Norclostebol
Overview
Description
Norclostebol is a synthetic androgen and anabolic steroid (AAS) that was derived from nandrolone . It is a 4-chloro derivative of testosterone and is significantly stronger than pure testosterone. It is approximately 6.6 times as anabolic while only 40% as androgenic .
Synthesis Analysis
This compound is a synthetic androgen and anabolic steroid (AAS) that was derived from nandrolone . It was described in the literature in 1957 . This compound is also used as an ester, this compound acetate (brand name Anabol 4-19) .Molecular Structure Analysis
The molecular formula of this compound is C18H25ClO2 . Its average mass is 308.843 Da and its monoisotopic mass is 308.154297 Da .Chemical Reactions Analysis
This compound is a synthetic androgen and anabolic steroid (AAS) that was derived from nandrolone . It is a 4-chloro derivative of testosterone .Physical And Chemical Properties Analysis
The molecular formula of this compound is C18H25ClO2 . Its average mass is 308.843 Da and its monoisotopic mass is 308.154297 Da .Scientific Research Applications
1. Applications in Veterinary Medicine and Animal Research
- Illicit Use in Cattle: 19-Norchlorotestosterone acetate, also known as Norclostebol acetate, has been identified in the European black market for use in breeding animals. Studies involving bovine subjects have examined the structure of main excreted urinary metabolites after the administration of this compound acetate. This research highlights its potential misuse in veterinary applications (Bizec et al., 2006).
2. Role in Drug Discovery and Pharmaceutical Research
- Historical Perspective on Drug Discovery: While not directly focusing on this compound, research in drug discovery has evolved significantly, influenced by molecular biology and the advent of genomic sciences. This broader context is crucial for understanding how drugs like this compound are developed and their place in the pharmaceutical industry (Drews, 2000).
3. Investigating the Effects of Compounds on Biological Processes
- Plant Growth and Physiological Research: Plant growth retardants from various structures, including norbornanodiazetine and imidazole, are increasingly used in physiological research. These retardants provide insights into the regulation of terpenoid metabolism, relevant to phytohormones and sterols. This area of research could be indirectly related to compounds like this compound, which are part of the broader steroid family (Grossmann, 1990).
Mechanism of Action
properties
IUPAC Name |
(8R,9S,10R,13S,14S,17S)-4-chloro-17-hydroxy-13-methyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClO2/c1-18-9-8-11-10-4-6-15(20)17(19)13(10)3-2-12(11)14(18)5-7-16(18)21/h10-12,14,16,21H,2-9H2,1H3/t10-,11-,12-,14+,16+,18+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZDDFAQVVGFDJP-YGRHGMIBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2O)CCC4=C(C(=O)CCC34)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C(C(=O)CC[C@H]34)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401016377 | |
Record name | Norclostebol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401016377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13583-21-6 | |
Record name | Norclostebol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13583-21-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Norclostebol [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013583216 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Norclostebol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401016377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | NORCLOSTEBOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VI1001O2DI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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